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Introduction
Tin oxide (SnO₂) nanoparticles are a versatile n-type semiconductor material with a wide

bandgap, making them suitable for a range of applications including gas sensing,

photocatalysis, and as transparent conducting electrodes. Doping SnO₂ with transition metals

like nickel (Ni) can significantly alter its structural, optical, and electronic properties, leading to

enhanced performance in various applications.[1] The sol-gel method is a widely used

technique for synthesizing these nanoparticles due to its simplicity, low cost, and ability to

control particle size and homogeneity.[1][2] These functionalized nanoparticles are being

explored for their potential in the biomedical field, including applications in drug delivery and as

anticancer agents.[3]

Applications in Drug Development
While research is ongoing, nickel-doped tin oxide nanoparticles are being investigated for their

potential in the following areas of drug development:

Anticancer Therapy: Studies have suggested that metal oxide nanoparticles, including doped

SnO₂, can induce cytotoxicity and oxidative stress in cancer cells, indicating their potential as
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therapeutic agents.[3] The doping with elements like zinc has been shown to enhance the

anticancer efficacy of SnO₂ nanoparticles.[3]

Photocatalytic Therapy: The photocatalytic properties of Ni-doped SnO₂ can be harnessed

for photodynamic therapy, where the nanoparticles generate reactive oxygen species under

light irradiation to destroy cancer cells.[4]

Drug Delivery Systems: The high surface area and porous nature of these nanoparticles

make them potential candidates for carrying and delivering drugs to specific targets within

the body.

Experimental Protocols
I. Sol-Gel Synthesis of Nickel-Doped Tin Oxide
Nanoparticles
This protocol details a common sol-gel method for synthesizing Ni-doped SnO₂ nanoparticles.

[2][5]

Materials:

Tin (IV) chloride pentahydrate (SnCl₄·5H₂O)

Nickel (II) chloride hexahydrate (NiCl₂·6H₂O)

Ammonia solution (NH₄OH)

Deionized water

Ethanol

Equipment:

Beakers and magnetic stirrers

Burette

pH meter
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Centrifuge

Oven

Muffle furnace

Procedure:

Precursor Solution Preparation:

Prepare a 0.1 M aqueous solution of SnCl₄·5H₂O.

Prepare a 0.1 M aqueous solution of NiCl₂·6H₂O.

Doping:

To the tin chloride solution, add the nickel chloride solution dropwise while stirring

vigorously. The volume of the nickel chloride solution will depend on the desired doping

concentration (e.g., 1%, 3%, 5% Ni).

Gel Formation:

Slowly add ammonia solution dropwise to the mixed precursor solution under constant

stirring until the pH reaches a value of 9-10. A gel-like precipitate will form.

Aging:

Allow the gel to age for 24 hours at room temperature.

Washing:

Wash the precipitate several times with deionized water and then with ethanol to remove

any unreacted precursors and by-products. Centrifugation can be used to separate the

precipitate after each washing step.

Drying:

Dry the washed precipitate in an oven at 100°C for 12 hours to obtain a fine powder.
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Calcination:

Calcine the dried powder in a muffle furnace at 500°C for 2 hours to obtain the crystalline

Ni-doped SnO₂ nanoparticles.

II. Characterization of Nanoparticles
1. X-ray Diffraction (XRD):

Purpose: To determine the crystalline structure, phase purity, and average crystallite size of

the synthesized nanoparticles.

Method: The calcined powder is analyzed using an X-ray diffractometer with Cu Kα radiation.

The data is typically collected over a 2θ range of 20° to 80°. The average crystallite size can

be calculated using the Scherrer equation.

2. Scanning Electron Microscopy (SEM):

Purpose: To study the surface morphology and particle shape of the nanoparticles.

Method: A small amount of the nanoparticle powder is mounted on a stub and sputter-coated

with a conductive material (e.g., gold) before being imaged in an SEM.

3. Transmission Electron Microscopy (TEM):

Purpose: To determine the particle size, size distribution, and morphology of the

nanoparticles at a higher resolution.

Method: The nanoparticles are dispersed in a solvent (e.g., ethanol) and a drop of the

suspension is placed on a carbon-coated copper grid and allowed to dry before TEM

analysis.

4. UV-Vis Spectroscopy:

Purpose: To determine the optical properties, specifically the bandgap energy of the

nanoparticles.
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Method: The nanoparticles are dispersed in a suitable solvent, and the UV-Vis absorption

spectrum is recorded. The bandgap energy is calculated from the Tauc plot.

Data Presentation
The following tables summarize the effect of nickel doping on the properties of tin oxide

nanoparticles, as reported in various studies.

Table 1: Effect of Ni Doping on Crystallite Size of SnO₂ Nanoparticles

Ni Doping Concentration
(wt%)

Average Crystallite Size
(nm)

Reference

0 (Pure SnO₂) 32 [6]

1 27 [7]

2 23 [7]

3 24 [6]

5 24 [6]

Table 2: Effect of Ni Doping on the Optical Bandgap of SnO₂ Nanoparticles

Ni Doping Concentration
(wt%)

Optical Bandgap (eV) Reference

0 (Pure SnO₂) 4.06 [7]

1 4.08 [7]

2 4.10 [7]
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Caption: Workflow for sol-gel synthesis of Ni-doped SnO₂ nanoparticles.

Logical Relationship of Doping and Properties
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Caption: Effect of Ni doping on SnO₂ nanoparticle properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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